![molecular formula C16H24N2O4 B1415297 [1-(4-Hydroxybutylcarbamoyl)-1-methylethyl]-carbamic acid benzyl ester CAS No. 1359949-48-6](/img/structure/B1415297.png)
[1-(4-Hydroxybutylcarbamoyl)-1-methylethyl]-carbamic acid benzyl ester
Overview
Description
1-(4-Hydroxybutylcarbamoyl)-1-methylethyl]-carbamic acid benzyl ester, also known as 4-hydroxybutylcarbamic acid benzyl ester (HBCBE), is a synthetic compound that has been used in a variety of scientific research applications. It is a derivative of carbamic acid, which is an organic compound that has been used as a building block in the synthesis of other compounds. HBCBE has been used in the synthesis of various pharmaceutical compounds, as well as in the production of antibiotics and other drugs. Additionally, it has been used in the development of new materials for medical research and in the study of cellular processes.
Scientific Research Applications
Muscarinic Antagonists
Compounds structurally related to carbamic acid derivatives have been investigated for their muscarinic antagonist properties. For instance, a series of 1-substituted-4-piperidyl benzhydrylcarbamate derivatives showed higher affinities for M1 and M3 receptors, indicating their potential as selective muscarinic antagonists. Such compounds could be useful for the treatment of urinary urge incontinence by acting as bladder-selective M3 antagonists with fewer side effects (Naito et al., 1998).
GABA Esters and Neuropharmacology
Esters of γ-aminobutyric acid (GABA) with monocyclic terpenes have shown significant antinociceptive effects and the ability to attenuate acute pain, indicating their potential in pharmacological research for pain management (Nesterkina & Kravchenko, 2016). Additionally, aliphatic and steroid esters of GABA have been synthesized and tested for their capacity to penetrate the blood-brain barrier and exhibit central neuropharmacological activity, which could be relevant for the development of treatments for neurological disorders (Shashoua et al., 1984).
Chemical Delivery Systems
Chemical delivery systems (CDSs) based on esterification of active pharmaceutical ingredients have been studied to improve their delivery to the central nervous system. For example, benzylpenicillin derivatives were modified into dihydropyridine derivatives, which showed improved penetration across the blood-brain barrier, highlighting the potential of esterification in enhancing drug delivery (Wu et al., 1990).
Anticancer Research
The synthesis and evaluation of novel esters based on terpenes and GABA have shown anticancer properties, such as the ability to decrease the inflammatory state induced by activators in animal models. This suggests potential applications in anticancer research, particularly in exploring new therapeutic agents (Nesterkina & Kravchenko, 2016).
properties
IUPAC Name |
benzyl N-[1-(4-hydroxybutylamino)-2-methyl-1-oxopropan-2-yl]carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O4/c1-16(2,14(20)17-10-6-7-11-19)18-15(21)22-12-13-8-4-3-5-9-13/h3-5,8-9,19H,6-7,10-12H2,1-2H3,(H,17,20)(H,18,21) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGOAQZWFXSMKBE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(=O)NCCCCO)NC(=O)OCC1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.37 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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